4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-oxo-4-[2-[2-(4-phenylphenoxy)acetyl]hydrazinyl]butanamide
• InChI: InChI=1S/C26H27N3O5/c1-2-33-22-14-10-21(11-15-22)27-24(30)16-17-25(31)28-29-26(32)18-34-23-12-8-20(9-13-23)19-6-4-3-5-7-19/h3-15H,2,16-18H2,1H3,(H,27,30)(H,28,31)(H,29,32)
• InChI Key: YXGZTECZTNFICH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CCC(=O)NNC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C26H27N3O5
• Molecular Weight: 461.5 g/mol

Description

4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide, also known as BAY 41-8543, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a potent activator of soluble guanylyl cyclase, which plays a critical role in regulating a variety of physiological processes in the human body.

Mechanism of Action

4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 works by binding to the heme group of soluble guanylyl cyclase, which activates the enzyme and increases the production of cyclic guanosine monophosphate (cGMP). This, in turn, leads to vasodilation, decreased platelet aggregation, and other physiological effects.
Biochemical and Physiological Effects:
4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 has been shown to have a variety of biochemical and physiological effects, including vasodilation, decreased platelet aggregation, and anti-inflammatory and neuroprotective effects. These effects make it a promising candidate for the treatment of a variety of diseases, including stroke, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 is its ability to activate soluble guanylyl cyclase, which makes it a valuable tool for studying the physiological effects of cGMP. However, one of the limitations of this compound is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543, including:
1. Further studies on its neuroprotective effects and potential applications in the treatment of neurodegenerative diseases.
2. Development of new analogs with improved pharmacokinetic properties and/or increased potency.
3. Studies on the effects of 4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 on other physiological processes, such as glucose metabolism and insulin signaling.
4. Studies on the potential applications of 4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 in the treatment of cardiovascular diseases, such as hypertension and heart failure.
5. Further studies on the mechanism of action of 4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 and its interactions with other signaling pathways in the body.

Scientific Research Applications

4-{2-[(4-biphenylyloxy)acetyl]hydrazino}-N-(4-ethoxyphenyl)-4-oxobutanamide 41-8543 has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its ability to activate soluble guanylyl cyclase, which plays a critical role in regulating blood pressure, vascular tone, and platelet aggregation. This compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of a variety of diseases, including stroke, Alzheimer's disease, and Parkinson's disease.